Cas no 2411257-83-3 (2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide)

• Product Name: 2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide
• CAS No: 2411257-83-3
• MF: C₁₄H₁₅ClN₂O₃
• MW: 294.733502626419
• CID: 5414725
• PubChem ID: 146106559
• Update Time: 2025-05-25

2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2411257-83-3
• 2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide
• EN300-7560211
• 2-chloro-N-[3-(cyclopropylmethyl)-2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl]propanamide
• Z2981788827
• 2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide

• Inchi： 1S/C14H15ClN2O3/c1-8(15)13(18)16-10-4-5-11-12(6-10)20-14(19)17(11)7-9-2-3-9/h4-6,8-9H,2-3,7H2,1H3,(H,16,18)
• InChI Key： XGPOIUKPKLJCBV-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OC(=O)N(CC3CC3)C2=CC=1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 294.0771200g/mol
• Monoisotopic Mass: 294.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.12±0.20(Predicted)

Additional information on 2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide

Compound CAS No. 2411257-83-3: 2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide

The compound with CAS No. 2411257-83-3, known as 2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a benzoxazole ring system, which is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. The presence of the cyclopropylmethyl group attached to the benzoxazole ring introduces steric hindrance and enhances the molecule's stability. Additionally, the chloro substituent at the second position of the propanamide chain contributes to its hydrophobicity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitution and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for pharmacological studies. The synthesis process involves the strategic use of protecting groups and catalytic agents to control the regioselectivity and stereoselectivity of intermediate steps.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on key enzymes associated with neurodegenerative diseases. For instance, studies have shown that it can effectively inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) has been validated through in vitro assays, suggesting its potential as a therapeutic agent for central nervous system (CNS) disorders.

Beyond its enzymatic inhibitory properties, this compound has also exhibited anti-inflammatory and antioxidant activities in preclinical models. These findings underscore its versatility as a lead compound for drug discovery. Recent research has focused on modifying its structural features to enhance its pharmacokinetic profile, including increasing its solubility and improving its metabolic stability.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with target proteins. Molecular docking studies have revealed that the compound binds effectively to the active site of AChE, forming critical hydrogen bonds and hydrophobic interactions that contribute to its inhibitory activity. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in the design of more potent analogs.

In conclusion, CAS No. 2411257-83-3, or 2-Chloro-N-[3-(cyclopropylmethyl)-2,3-dihydro-2-oxo-6-benzoxazolyl]propanamide, represents a promising candidate in the development of novel therapeutic agents for neurodegenerative diseases. Its unique chemical structure, coupled with advanced synthetic methodologies and computational insights, positions it as a key player in future drug discovery efforts.